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Compound of Interest

Compound Name: 4-Methoxycinnamyl alcohol

Cat. No.: B1239260

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This guide provides immediate and essential safety and logistical
information for 4-Methoxycinnamyl alcohol (CAS No. 53484-50-7), focusing on operational
procedures and disposal plans to ensure a safe laboratory environment. While a
comprehensive Safety Data Sheet (SDS) with detailed quantitative data for 4-
Methoxycinnamyl alcohol is not readily available, the following guidance is based on its
known hazards and best practices for handling structurally similar aromatic alcohols.

Hazard Assessment and Personal Protective
Equipment (PPE)

4-Methoxycinnamyl alcohol is known to be cytotoxic and presents several hazards as
indicated by GHS hazard statements from various suppliers. It is crucial to handle this
compound with care, assuming it may have other unlisted hazardous properties.

Hazard Summary
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Hazard Statement

Description

GHS Class

Skin corrosion/irritation

H315 Causes skin irritation
(Category 2)
H317 May cause an allergic skin Sensitisation, skin (Category 1,
reaction 1A, 1B)[1]
) o Serious eye damage/eye
H319 Causes serious eye irritation o
irritation (Category 2A)[1]
Hazardous to the aquatic
H402 Harmful to aquatic life environment, acute hazard
(Category 3)[1]
a1l Toxic to aquatic life with long Hazardous to the aquatic

lasting effects

environment, long-term hazard

Recommended Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to prevent exposure.
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Protection Type

Recommended Equipment

Purpose and
Specifications

Eye and Face Protection

Chemical splash goggles and

a face shield

Goggles are mandatory to
protect against splashes. A
face shield should be worn
over goggles when handling
larger quantities or if there is a

significant risk of splashing.

Hand Protection

Nitrile gloves (double-gloving

recommended)

Nitrile gloves offer good
resistance to a range of
chemicals. Double-gloving
provides an extra layer of
protection. Gloves must be
inspected before use and
changed immediately if

contaminated.

Body Protection

Chemical-resistant laboratory

coat

Alab coat, preferably one that
is chemical-resistant, should
be worn to protect against skin

contact.

Respiratory Protection

NIOSH-approved respirator

Required when vapors or
aerosols are generated. The
appropriate filter type (e.qg.,
ABEK) should be selected
based on the potential for

airborne contaminants.[2]

Experimental Protocols: Handling and Storage

Adherence to strict handling and storage protocols is critical to minimize risk.

Handling:

o Work Area Preparation: All work with 4-Methoxycinnamyl alcohol, especially in its solid
(powder) form, should be conducted in a certified chemical fume hood to prevent inhalation.
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[3] The work surface should be covered with disposable absorbent bench paper.

o Weighing: Perform all weighing operations within the fume hood. Use a dedicated, clean
spatula for transferring the compound.

o Solution Preparation: When dissolving the compound, add the solvent slowly to the vessel
containing the weighed powder to prevent splashing.

o Personal Hygiene: Wash hands and face thoroughly after handling. Do not eat, drink, or
smoke in the work area.[2][4]

Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated area.
o Keep away from incompatible materials such as strong oxidizing agents.

Disposal Plan

Proper disposal of 4-Methoxycinnamyl alcohol and its contaminated materials is crucial to
prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

e Solid Waste: Collect unused 4-Methoxycinnamyl alcohol powder and any contaminated
solid materials (e.g., gloves, absorbent paper, spatulas) in a designated, labeled hazardous
waste container.

» Liquid Waste: Collect solutions of 4-Methoxycinnamyl alcohol in a separate, labeled
hazardous waste container for organic solvent waste. Do not pour down the drain.[4]

» Empty Containers: Rinse empty containers thoroughly with a suitable solvent. The rinsate
should be collected as hazardous liquid waste.

Disposal Procedure:

» All waste containing 4-Methoxycinnamyl alcohol must be disposed of as hazardous waste.
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e Arrange for pickup and disposal by a licensed hazardous waste management company.
Follow all local, state, and federal regulations for hazardous waste disposal.[5]

Workflow for Handling 4-Methoxycinnamyl Alcohol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-4-methoxycinnamyl-alcohol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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